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Compound of Interest

Compound Name: 5-Hydroxy Flunixin-d3

Cat. No.: B026596 Get Quote

An In-depth Technical Guide on the Physical and Analytical Properties of 5-Hydroxy Flunixin-
d3

This guide provides a comprehensive overview of the core physical properties of 5-Hydroxy
Flunixin-d3, tailored for researchers, scientists, and drug development professionals. It

includes a summary of quantitative data, detailed experimental protocols for its analysis, and

diagrams illustrating its metabolic context and analytical workflow.

Core Physical Properties
5-Hydroxy Flunixin-d3 is the deuterated form of 5-Hydroxy Flunixin, which is the principal

metabolite of the non-steroidal anti-inflammatory drug (NSAID) Flunixin.[1][2] The deuterium

labeling makes it a suitable internal standard for quantitative analysis by mass spectrometry.[3]

Quantitative Data Summary
The table below summarizes the key physical and chemical properties of 5-Hydroxy Flunixin-
d3.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b026596?utm_src=pdf-interest
https://www.benchchem.com/product/b026596?utm_src=pdf-body
https://www.benchchem.com/product/b026596?utm_src=pdf-body
https://www.benchchem.com/product/b026596?utm_src=pdf-body
https://www.benchchem.com/product/b026596?utm_src=pdf-body
https://www.benchchem.com/product/b026596?utm_src=pdf-body
https://avmajournals.avma.org/view/journals/ajvr/77/6/ajvr.77.6.634.xml
https://pubmed.ncbi.nlm.nih.gov/38974729/
https://www.bertin-bioreagent.com/flunixin-d3/
https://www.benchchem.com/product/b026596?utm_src=pdf-body
https://www.benchchem.com/product/b026596?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Formula C₁₄H₈D₃F₃N₂O₃ [4][5][6]

Molecular Weight 315.26 g/mol [4][5]

Physical Appearance Yellow to Orange Solid [5]

Melting Point >270 °C (with decomposition) [7]

Solubility
Soluble in DMSO and

Methanol
[7][8]

Storage Temperature -20°C [7]

CAS Number 1185088-54-3 [4][5]

Experimental Protocols
While specific protocols for the determination of the fundamental physical properties like

melting point and solubility of 5-Hydroxy Flunixin-d3 are not detailed in publicly available

literature, they are typically determined using standard pharmacopeial methods. However,

detailed and validated analytical methods for the quantification of 5-Hydroxy Flunixin in

biological matrices are well-documented. Below are representative protocols for its analysis.

Analysis of 5-Hydroxy Flunixin in Milk by LC-MS/MS
This method is crucial for monitoring drug residues in the food supply.[2][5][9]

Sample Preparation:[5][9]

Homogenize 2 grams of milk sample in a 50 mL centrifuge tube.

Add 10 mL of a 1:4 (v/v) mixture of water and acetonitrile.

Shake the mixture for 5 minutes and then centrifuge at 4,700 x g for 10 minutes at 4°C.

Transfer the supernatant to a second 50 mL centrifuge tube containing 500 mg of C18

sorbent and 10 mL of n-hexane saturated with acetonitrile.
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Shake for 10 minutes and centrifuge at 4,700 x g for 5 minutes at 4°C.

The resulting supernatant is filtered and analyzed.

LC-MS/MS Instrumental Conditions:[5]

LC System: Shimadzu LCMS-8060 system or equivalent.

Column: Waters X select HSS C18 column (150 mm × 2.1 mm, 3.5 μm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A time-programmed gradient is used to separate the analyte.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 μL.

Column Temperature: 40°C.

Ionization Mode: Electrospray ionization (ESI) in positive mode.

Monitoring: Multiple reaction monitoring (MRM) is used for quantification, with specific

precursor-product ion transitions for 5-Hydroxy Flunixin.

Analysis of 5-Hydroxy Flunixin in Bovine Plasma by
HPLC-UV
This method is suitable for pharmacokinetic studies.[10]

Sample Preparation:[10]

To a plasma sample, add acetonitrile for protein precipitation and extraction.

Vortex the mixture and then centrifuge to pellet the precipitated proteins.
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The supernatant is collected, evaporated to dryness, and the residue is reconstituted in the

mobile phase for injection.

HPLC-UV Conditions:[10]

Detection: UV detection at a specified wavelength.

Quantification: The concentration is determined by comparing the peak area of the analyte to

that of a standard curve.

Visualizations
Metabolic Pathway of Flunixin
Flunixin is metabolized in the liver to 5-Hydroxy Flunixin. This metabolite retains anti-

inflammatory properties.[2] The parent drug, Flunixin, exerts its therapeutic effect by inhibiting

cyclooxygenase (COX) enzymes, which are key in the synthesis of prostaglandins involved in

inflammation and pain.
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Caption: Metabolic pathway of Flunixin to 5-Hydroxy Flunixin and its mechanism of action.

Analytical Workflow for 5-Hydroxy Flunixin-d3
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The following diagram illustrates a typical workflow for the analysis of 5-Hydroxy Flunixin-d3
in biological samples using LC-MS/MS.

Sample Preparation LC-MS/MS Analysis

Biological Sample
(e.g., Milk, Plasma)

Solvent Extraction &
Protein Precipitation

Solid Phase Extraction
(SPE)

Liquid Chromatography
(Separation)

Mass Spectrometry
(Detection & Quantification) Data Analysis
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Caption: A generalized workflow for the analysis of 5-Hydroxy Flunixin-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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